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Introduction

Enoxacin, a fluoroquinolone antibiotic, has demonstrated significant anti-tumoral effects in
prostate cancer (PCa) cell lines.[1][2][3][4][5] This document provides detailed application notes
and protocols for researchers investigating the use of enoxacin as a potential therapeutic
agent against prostate cancer. The protocols outlined below are based on established
methodologies and published data, offering a comprehensive guide for in vitro studies.

Enoxacin's primary mechanism of action in prostate cancer cells involves the enhancement of
microRNA (miRNA) biogenesis in a TRBP-dependent manner, leading to the restoration of
tumor-suppressor miRNAs.[1][3][6] This ultimately results in decreased cell viability, induction
of apoptosis, cell cycle arrest, and inhibition of cell invasiveness.[1][3][6] An additional
mechanism involves the induction of apoptosis through the upregulation of pro-apoptotic
proteins and the downregulation of anti-apoptotic proteins, alongside the induction of
autophagy and endoplasmic reticulum (ER) stress.[2][5]

Quantitative Data Summary

The following tables summarize the reported effects of enoxacin on various prostate cancer
cell lines.

Table 1: IC50 and EC50 Values of Enoxacin in Prostate Cancer Cell Lines
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] Treatment
Cell Line IC50 (uM) EC50 (pM) . Reference
Duration
PC-3 20.2+2.3 - 48h
DuU145 215+£25 141 48h / 72h [6]
LNCaP 25.3+3.6 105 48h / 72h [6]
C4-2 28.6 +3.3 - 48h

Table 2: Effects of Enoxacin on Cell Viability, Apoptosis, and Cell Cycle in Prostate Cancer Cell

Lines
Effect on
) Effect on Cell
Enoxacin Cell .
. Treatmen o Apoptosi Cycle Referenc
Cell Line Conc. . Viability
t Duration s (% Arrest e
(M) (% .
increase) Phase
decrease)
40 pg/mL Significant
LNCaP 5 days ~59% ) - [6][7]
(~124 um) increase
40 pg/mL Significant
22Rv1 5 days ~17% , G2/M [31[7]
(~124 um) increase
40 pg/mL Significant
VCaP 5 days ~30% ) G2/M [3]
(~124 um) increase
40 pg/mL Significant Late S/IG2-
DuU145 5 days ~45% ) [3]
(~124 um) increase M
40 pg/mL Significant Late S/G2-
PC-3 5 days ~25% ) [3]
(~124 pm) increase M
Dose- o
Significant
PC-3 1,3,10 up to 72h dependent - [2]
increase
decrease
Signaling Pathways
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Enoxacin treatment in prostate cancer cell lines impacts several key signaling pathways,
primarily revolving around miRNA biogenesis and apoptosis induction.

Enoxacin Action
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Click to download full resolution via product page
Caption: Enoxacin signaling pathways in prostate cancer cells.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of enoxacin in
prostate cancer cell lines.

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of enoxacin on the viability of prostate cancer cells.

Seed cells in Incubate for Incubate for Add solubilization
96-well plate 24-72 hours Add MTT reagent 3-4 hours > owvent (e.g., DMSO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Enoxacin Treatment
in Prostate Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671340#protocol-for-enoxacin-treatment-in-
prostate-cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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